Cas no 1874-33-5 (Benzonitrile, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)-)

• Product Name: Benzonitrile, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)-
• CAS No: 1874-33-5
• MF: C₁₅H₉N₃O
• MW: 247.251462697983
• CID: 1380276
• PubChem ID: 27162569
• Update Time: 2025-04-20

Benzonitrile, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)-
• AKOS023108370
• DB-205144
• 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzonitrile
• 1874-33-5
• 4-(5-Phenyl-[1,3,4]oxadiazol-2-yl)-benzonitrile

• Inchi： 1S/C15H9N3O/c16-10-11-6-8-13(9-7-11)15-18-17-14(19-15)12-4-2-1-3-5-12/h1-9H
• InChI Key： PBBDYVUIZBDEQF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 247.074561919g/mol
• Monoisotopic Mass: 247.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7Ų